![molecular formula C15H15N5O2S B2978395 N-(6-acetamidobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide CAS No. 1173065-39-8](/img/structure/B2978395.png)
N-(6-acetamidobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
Description
Synthesis Analysis
The synthesis of similar compounds, N-(6-arylbenzo[d]thiazol-2-yl)acetamides, has been reported. They were synthesized by C-C coupling methodology in the presence of Pd(0) using various aryl boronic pinacol ester/acids . The yield and melting point of similar compounds were also reported .Molecular Structure Analysis
While specific structural data for “N-(6-acetamidobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide” was not found, general information about benzothiazole derivatives can be inferred. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
Antimicrobial Activity
Benzothiazole derivatives have been recognized for their potent antimicrobial properties. The compound can be utilized in the development of new antimicrobial agents that are effective against a range of bacterial strains, including Escherichia coli and Micrococcus luteus . This application is particularly relevant in the pharmaceutical industry where there is a continuous need for new antibiotics to combat antibiotic-resistant bacteria.
Anti-inflammatory Properties
Compounds containing the benzothiazole moiety have shown significant anti-inflammatory activities . This suggests that our compound could be used as a starting point for the synthesis of new anti-inflammatory medications, which could help in the treatment of chronic inflammatory diseases such as arthritis.
Urease Inhibition
The compound has shown promise in urease inhibition, which is a significant activity because urease is an enzyme linked to the pathogenesis of several diseases, including peptic ulcers and urinary tract infections . Inhibitors of this enzyme could serve as therapeutic agents in the treatment of these conditions.
Analgesic Effects
Research has indicated that benzothiazole derivatives can have analgesic effects, which could make them suitable for the development of new pain-relief medications . Such compounds could potentially offer an alternative to traditional analgesics, with different efficacy profiles and fewer side effects.
properties
IUPAC Name |
N-(6-acetamido-1,3-benzothiazol-2-yl)-1-ethylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O2S/c1-3-20-7-6-12(19-20)14(22)18-15-17-11-5-4-10(16-9(2)21)8-13(11)23-15/h4-8H,3H2,1-2H3,(H,16,21)(H,17,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFVQSMNMOCVSBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)NC2=NC3=C(S2)C=C(C=C3)NC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-acetamidobenzo[d]thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[1-(3-fluorobenzoyl)piperidin-4-yl]-4-(4-methoxybenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B2978314.png)
![8-Methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-2H-quinoline-6-carboxylic acid](/img/structure/B2978328.png)
